1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-[(3-chlorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H19ClN2O2/c1-11(19)18-7-5-13(6-8-18)15(20)17-10-12-3-2-4-14(16)9-12/h2-4,9,13H,5-8,10H2,1H3,(H,17,20)
• InChI Key: GNQOSUXSAFUEOR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NCC2=CC(=CC=C2)Cl
• Molecular Formula: C15H19ClN2O2
• Molecular Weight: 294.77 g/mol

Description

1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide, also known as CPP-ACP, is a compound that has been extensively studied for its potential in dental applications. CPP-ACP is a peptide that has been shown to have a strong affinity for tooth enamel and can help to prevent tooth decay.

Mechanism of Action

1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide works by binding to tooth enamel and forming a protective layer over the surface of the tooth. This layer helps to prevent the demineralization of the tooth enamel, which is the process that leads to tooth decay. 1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide also helps to remineralize the tooth enamel by providing a source of calcium and phosphate ions that can be incorporated into the tooth structure.
Biochemical and Physiological Effects:
1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria that are responsible for causing tooth decay. It has also been shown to increase the uptake of calcium and phosphate ions by tooth enamel, which can help to strengthen the tooth structure. In addition, 1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide has been shown to have anti-inflammatory properties, which can help to reduce inflammation in the gums.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide in lab experiments is its strong affinity for tooth enamel. This makes it an ideal compound for studying the effects of dental treatments and products on tooth enamel. However, one of the limitations of using 1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide in lab experiments is that it is a relatively new compound and there is still much to be learned about its properties and effects.

Future Directions

There are many potential future directions for research on 1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide. One area of research could be to investigate the use of 1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide in the treatment of dental caries. Another area of research could be to explore the use of 1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide in the prevention of dental erosion. Additionally, further research could be conducted to better understand the mechanism of action of 1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide and to identify any potential side effects or limitations of its use.

Synthesis Methods

1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide can be synthesized using a combination of solid-phase peptide synthesis and solution-phase chemistry. The synthesis involves the sequential addition of amino acids to a growing peptide chain, followed by deprotection and cleavage from the resin. The final product is purified using high-performance liquid chromatography (HPLC) and characterized using mass spectrometry and nuclear magnetic resonance (NMR).

Scientific Research Applications

1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide has been extensively studied for its potential in dental applications. It has been shown to have a strong affinity for tooth enamel and can help to prevent tooth decay. 1-acetyl-N-(3-chlorobenzyl)piperidine-4-carboxamide has been incorporated into a range of dental products, including toothpaste, mouthwash, and chewing gum. It has also been used in dental treatments such as fissure sealants and remineralization therapy.